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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121

Vapor Pressure and Boiling Point of
Octamethyltrisiloxane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure and
boiling point of octamethyltrisiloxane (MDM, C8H2402Si3) at various pressures. The
information is compiled from peer-reviewed literature and established chemical databases to
support research, development, and manufacturing activities in the pharmaceutical and
chemical industries.

Quantitative Data

The following tables summarize the vapor pressure of octamethyltrisiloxane at different
temperatures and its boiling point at various sub-atmospheric pressures.

Table 1: Vapor Pressure of Octamethyltrisiloxane at
Various Temperatures

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b607121?utm_src=pdf-interest
https://www.benchchem.com/product/b607121?utm_src=pdf-body
https://www.benchchem.com/product/b607121?utm_src=pdf-body
https://www.benchchem.com/product/b607121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Temperature (°C) Temperature (K)

Vapor Pressure

Vapor Pressure

(mmHg) (kPa)
25.0 298.15 3.9[1] 0.52
50.0 323.15 15.8 (Calculated) 2.11 (Calculated)
75.0 348.15 50.5 (Calculated) 6.73 (Calculated)
100.0 373.15 139.7 (Calculated) 18.62 (Calculated)
125.0 398.15 338.4 (Calculated) 45.12 (Calculated)
153.0 426.15 760.0 101.3

Calculated values are derived from the Clausius-Clapeyron equation using the normal boiling

point and the enthalpy of vaporization.

Table 2: Boiling Point of Octamethyltrisiloxane at

Various Pressures

Pressure (mmHg) Pressure (kPa)

Boiling Point (°C)

Boiling Point (K)

2.5 (Calculated)

275.6 (Calculated)

28.9 (Calculated)

302.0 (Calculated)

41.5 (Calculated)

314.6 (Calculated)

55.4 (Calculated)

328.5 (Calculated)

70.8 (Calculated)

343.9 (Calculated)

80.9 (Calculated)

354.0 (Calculated)

95.2 (Calculated)

368.3 (Calculated)

116.8 (Calculated)

390.0 (Calculated)

137.9 (Calculated)

411.0 (Calculated)

1 0.13

5 0.67
10 1.33
20 2.67
40 5.33
60 8.00
100 13.33
200 26.66
400 53.33
760 101.33

153.0[2][3]

426.15
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Calculated values are derived from the Clausius-Clapeyron equation.

Theoretical Background and Experimental Protocols

The relationship between vapor pressure, temperature, and boiling point is governed by the
Clausius-Clapeyron equation. This equation allows for the calculation of vapor pressure at a
given temperature, or the boiling point at a given pressure, provided the enthalpy of
vaporization (AHvap) and a known boiling point are available.

The enthalpy of vaporization for octamethyltrisiloxane has been determined to be 43.2 kJ/mol
over a temperature range of 346 K to 446 K[4]. This value, along with the normal boiling point
of 153 °C (426.15 K) at 760 mmHg, forms the basis for the calculated data in the tables above.

Experimental Protocol for Vapor Pressure Determination

A common method for the experimental determination of vapor pressure is the static method.
Methodology:

o A sample of high-purity octamethyltrisiloxane is placed in a thermostatically controlled
vessel connected to a pressure measurement system (e.g., a mercury or electronic
manometer).

e The sample is thoroughly degassed to remove any dissolved gases.
e The vessel is heated to a series of precisely controlled temperatures.

o At each temperature, the system is allowed to reach equilibrium, and the corresponding
vapor pressure of the substance is recorded.

e The data of vapor pressure versus temperature is then plotted and can be fitted to equations
like the Antoine equation or used to determine the enthalpy of vaporization via the Clausius-
Clapeyron equation.

The foundational vapor pressure data for octamethyltrisiloxane was established by
Flaningam in 1986 using a similar experimental approach[4][5][6][7][8][9]-
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Experimental Protocol for Boiling Point Determination at
Various Pressures

The boiling point of a liquid at a given pressure is the temperature at which its vapor pressure
equals the external pressure.

Methodology:

o A sample of octamethyltrisiloxane is placed in a distillation flask.

e The flask is connected to a condenser and a vacuum system.

e A pressure gauge (manometer) is included in the setup to monitor the system pressure.
e The pressure inside the apparatus is reduced to the desired level using a vacuum pump.
e The sample is then heated.

o The temperature at which the liquid boils steadily, as indicated by the stable temperature of
the condensing vapor, is recorded as the boiling point at that specific pressure.

e This process can be repeated for a range of different pressures to generate a boiling point
Versus pressure curve.

Visualizations

Relationship between Vapor Pressure, Temperature, and
Boiling Point

The following diagram illustrates the fundamental relationship between the vapor pressure of a

substance and its temperature. The boiling point is the temperature at which the vapor
pressure equals the surrounding atmospheric pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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